(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(3-nitrophenyl)methanone

• IUPAC Name: [4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-(3-nitrophenyl)methanone
• InChI: InChI=1S/C22H20N8O3/c31-22(17-7-4-8-18(13-17)30(32)33)28-11-9-27(10-12-28)20-19-21(24-15-23-20)29(26-25-19)14-16-5-2-1-3-6-16/h1-8,13,15H,9-12,14H2
• InChI Key: QCZXWOFGBVJADM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)C5=CC(=CC=C5)[N+](=O)[O-]
• Molecular Formula: C22H20N8O3
• Molecular Weight: 444.4 g/mol

Description

The compound (4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(3-nitrophenyl)methanone is a complex organic molecule. It is related to a class of compounds known as pyrazolo[3,4-d]pyrimidines. These compounds are often used in the development of novel inhibitors, such as CDK2 inhibitors.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Triazole and Pyrimidine Derivatives

  Research demonstrates the synthesis of various triazole and pyrimidine derivatives, including compounds similar to (4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(3-nitrophenyl)methanone. These compounds are synthesized using different reagents and methods, highlighting the versatility and potential for further chemical exploration (Abdelhamid, Shokry, & Tawfiek, 2012).

• Analogues and Derivative Synthesis

  Novel transformations of amino and carbonyl/nitrile groups in related compounds have been studied for thienopyrimidine synthesis. These studies demonstrate the potential for creating new structures and exploring their properties, which could include compounds similar to the one (Pokhodylo, Shyyka, Savka, & Obushak, 2010).

Biological Activities

• Antimicrobial Activities

  Some derivatives of triazole and pyrimidine have been synthesized and tested for their antimicrobial activities. This suggests the potential for this compound or its analogues to possess antimicrobial properties, which could be relevant in medical research (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

• Biological Activity Studies

  Research into the synthesis and biological activity of triazole analogues of piperazine, which may include structures similar to the compound , demonstrates significant antibacterial activity against human pathogens. This indicates the potential for these compounds in therapeutic applications (Nagaraj, Srinivas, & Rao, 2018).

• Antagonist Activity and Apoptosis Induction

  Certain derivatives of the compound under study have been designed and synthesized, showing cytotoxic activity against cancer cell lines and inhibition of tubulin polymerization. This suggests potential applications in cancer research (Manasa, Thatikonda, Sigalapalli, Vuppaladadium, Devi, Godugu, Alvala, Nagesh, & Babu, 2020).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and has been identified as a promising target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to the arrest of cell division

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the replication of cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines . It has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines .

Biochemical Analysis

Biochemical Properties

Triazole compounds, including 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(3-nitrobenzoyl)piperazine, are known for their ability to interact with a variety of enzymes and receptors in biological systems .

Cellular Effects

Similar compounds have shown cytotoxic activities against certain cell lines . The compound may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression .